Cas no 895126-53-1 (1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid)
895126-53-1 structure
Product Name:1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid
CAS No:895126-53-1
MF:C9H8N2O2
MW:176.172021865845
CID:1120707
PubChem ID:57659478
Update Time:2025-07-26
1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid
- 1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid
- EN300-1592504
- 895126-53-1
- OPXOIYIOHXSPNC-UHFFFAOYSA-N
- SCHEMBL1569013
- 1-Methyl-1h-pyrrolo[2,3-c]pyridine-2-carboxylicacid
- DB-354481
-
- Inchi: 1S/C9H8N2O2/c1-11-7(9(12)13)4-6-2-3-10-5-8(6)11/h2-5H,1H3,(H,12,13)
- InChI Key: OPXOIYIOHXSPNC-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C=CN=CC=2N1C)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.1Ų
1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592504-0.05g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.05g |
$493.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-0.1g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.1g |
$644.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-0.25g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.25g |
$920.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-0.5g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 0.5g |
$1449.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-1.0g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 1g |
$1857.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-2.5g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 2.5g |
$3641.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-5.0g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 5g |
$5387.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-10.0g |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 10g |
$7988.0 | 2023-06-04 | ||
| Enamine | EN300-1592504-50mg |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 50mg |
$493.0 | 2023-09-23 | ||
| Enamine | EN300-1592504-100mg |
1-methyl-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid |
895126-53-1 | 100mg |
$644.0 | 2023-09-23 |
1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
895126-53-1 (1-methyl-1H-pyrrolo2,3-cpyridine-2-carboxylic acid) Related Products
- 16136-58-6(1-methyl-1H-indole-2-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk